Cas no 537667-87-1 (2-({3-methyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide)

• Product Name: 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• CAS No: 537667-87-1
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 6251857
• PubChem ID: 2155552
• Update Time: 2025-07-29

2-({3-methyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• HMS2251G17
• G856-0745
• 537667-87-1
• MLS000419062
• SMR000320364
• 2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• 2-((3-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(m-tolyl)acetamide
• Oprea1_198977
• CHEMBL1589682
• AKOS002053917
• NCGC00135564-01
• F0580-0022
• HMS1901C12

• Inchi： 1S/C20H18N4O2S/c1-12-6-5-7-13(10-12)21-16(25)11-27-20-23-17-14-8-3-4-9-15(14)22-18(17)19(26)24(20)2/h3-10,22H,11H2,1-2H3,(H,21,25)
• InChI Key： OQNSLYNWVPIYQS-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C)=O

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide

Compound 537667-87-1: A Comprehensive Overview

The compound with CAS No. 537667-87-1, known as 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activity. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The molecular structure of 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide is characterized by a complex arrangement of functional groups, including a pyrimidoindole moiety and an acetamide group. These features contribute to its stability and reactivity under various chemical conditions. The presence of the sulfanyl group further enhances its ability to participate in sulfur-based reactions, which is a key factor in its versatility across different applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of palladium-catalyzed cross-coupling reactions and multi-component synthesis strategies to achieve high yields and purity levels. These methods not only streamline the production process but also pave the way for large-scale manufacturing, which is essential for its commercialization.

In terms of biological activity, 2-({3-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide has demonstrated remarkable potential as a lead compound in drug discovery programs targeting various diseases. Preclinical studies have shown that it exhibits selective inhibition against specific enzymes involved in metabolic disorders and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-related therapies.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a building block for advanced materials with tailored optical and electrical properties.

From an environmental perspective, the synthesis and application of 2-{(3-methyl...} are being optimized to minimize ecological impact. Green chemistry principles are being integrated into its production processes to ensure sustainability and reduce waste generation.

In conclusion, Compound 537667-87-1 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its structural complexity, combined with innovative synthetic methods and promising biological activity, positions it as a key player in future technological advancements.